Cas no 131665-71-9 (Heptane, 4-(bromomethyl)-2,6-dimethyl-)

• Product Name: Heptane, 4-(bromomethyl)-2,6-dimethyl-
• CAS No: 131665-71-9
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 5282287
• Update Time: 2025-06-30

Heptane, 4-(bromomethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2,6-dimethylheptane
• Heptane, 4-(bromomethyl)-2,6-dimethyl-

• Inchi： 1S/C10H21Br/c1-8(2)5-10(7-11)6-9(3)4/h8-10H,5-7H2,1-4H3
• InChI Key： PKXFZYIMHJSHSJ-UHFFFAOYSA-N
• SMILES： BrCC(CC(C)C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 76.9
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on Heptane, 4-(bromomethyl)-2,6-dimethyl-

Heptane, 4-(bromomethyl)-2,6-dimethyl- (CAS No. 131665-71-9)

Heptane, 4-(bromomethyl)-2,6-dimethyl-, also known by its CAS registry number 131665-71-9, is a chemical compound with the molecular formula C₉H₁₅Br. This compound belongs to the class of alkyl bromides and is characterized by its branched structure, which includes a heptane backbone with substituents at specific positions. The compound's structure features a bromomethyl group (-CH₂Br) attached to the fourth carbon of the heptane chain, along with methyl groups (-CH₃) at the second and sixth carbons. This unique arrangement gives the compound its distinct chemical properties and reactivity.

The synthesis of Heptane, 4-(bromomethyl)-2,6-dimethyl- typically involves alkylation or substitution reactions. One common method is the reaction of a suitable alkyl bromide with an alkyl halide in the presence of a strong base or catalyst. The specific substitution pattern in this compound makes it valuable in various organic synthesis applications. Recent studies have highlighted its potential as an intermediate in the preparation of biologically active compounds, such as pharmaceutical agents and agrochemicals.

In terms of physical properties, Heptane, 4-(bromomethyl)-2,6-dimethyl- is a colorless liquid with a boiling point around 80°C at standard pressure. Its density is slightly higher than that of water due to the presence of the bromine atom. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various extraction and purification processes.

The reactivity of Heptane, 4-(bromomethyl)-2,6-dimethyl- is primarily governed by the presence of the bromomethyl group. This group acts as an excellent leaving group in nucleophilic substitution reactions, making the compound highly reactive under basic conditions. Recent research has explored its use in SN2 reactions to synthesize complex molecules with high stereochemical control. Additionally, the compound has been employed in radical polymerization processes due to its ability to generate stable radicals under specific conditions.

In terms of applications, Heptane, 4-(bromomethyl)-2,6-dimethyl- finds extensive use in organic synthesis as an intermediate for constructing larger molecules. For instance, it can be used to prepare biologically relevant compounds such as antibiotics and antiviral agents. Furthermore, its role as a precursor in polymer chemistry has been documented in several recent studies, where it serves as a building block for advanced materials with tailored properties.

The environmental impact of Heptane, 4-(bromomethyl)-2,6-dimethyl- has also been a subject of interest in recent years. Studies have shown that the compound undergoes rapid degradation under aerobic conditions due to its susceptibility to oxidation. This makes it less persistent in the environment compared to other halogenated compounds. However, proper handling and disposal procedures are still recommended to minimize any potential risks associated with its use.

In conclusion, Heptane, 4-(bromomethyl)-2,6-dimethyl-, CAS No. 131665-71-9, is a versatile chemical compound with significant applications in organic synthesis and material science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its role in advancing chemical science is expected to grow further.